Cas no 110773-46-1 (1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-(2-methylphenyl)-)

• Product Name: 1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-(2-methylphenyl)-
• CAS No: 110773-46-1
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 1194972
• Update Time: 2024-08-05

1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-(2-methylphenyl)-

• Inchi： 1S/C17H17NO/c1-12-7-3-5-9-14(12)16-11-13-8-4-6-10-15(13)17(19)18(16)2/h3-10,16H,11H2,1-2H3
• InChI Key： GVJOBLJCWHPKMG-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)CC(C2=CC=CC=C2C)N1C

Computed Properties

• Exact Mass: 251.13111

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 412.5±44.0 °C(Predicted)
• PSA: 20.31
• pka: -1.98±0.40(Predicted)